Cas no 1955539-84-0 (6-chloroimidazo1,2-apyrimidine-2-carboxylic acid hydrochloride)

• Product Name: 6-chloroimidazo1,2-apyrimidine-2-carboxylic acid hydrochloride
• CAS No: 1955539-84-0
• MF: C₇H₅Cl₂N₃O₂
• MW: 234.039499044418
• MDL: MFCD29472476
• CID: 4631462
• PubChem ID: 122156767
• Update Time: 2025-05-19

6-chloroimidazo1,2-apyrimidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride
• C77612
• Z2515400601
• 6-CHLOROIMIDAZO[1,2-A]PYRIMIDINE-2-CARBOXYLIC ACID HCL
• 6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid;hydrochloride
• 6-chloroimidazo1,2-apyrimidine-2-carboxylic acid hydrochloride

• MDL： MFCD29472476
• Inchi： 1S/C7H4ClN3O2.ClH/c8-4-1-9-7-10-5(6(12)13)3-11(7)2-4;/h1-3H,(H,12,13);1H
• InChI Key： DKBBGTGMZFBTOE-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=NC(C(=O)O)=CN2C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 67.5

Additional information on 6-chloroimidazo1,2-apyrimidine-2-carboxylic acid hydrochloride

Comprehensive Overview of 6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride (CAS No. 1955539-84-0)

6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride (CAS No. 1955539-84-0) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the imidazopyrimidine class, which has garnered attention due to its structural versatility and bioactivity. The presence of both chloro and carboxylic acid functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for imidazopyrimidine derivatives has surged, driven by their role in targeting cancer pathways and inflammatory diseases. The 6-chloro substitution in this compound is particularly noteworthy, as it often improves metabolic stability and binding affinity to biological targets. With the rise of AI-driven drug design and high-throughput screening, compounds like 6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride are being reevaluated for their potential in precision medicine. Its CAS No. 1955539-84-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride typically involves multi-step reactions, including cyclization and halogenation processes. Its hydrochloride salt form ensures better solubility, a critical factor for in vitro and in vivo studies. Given the current focus on sustainable chemistry, researchers are also investigating greener synthetic routes for this compound to minimize environmental impact. This aligns with the broader trend of green pharmaceuticals, a topic frequently queried in academic search engines.

Beyond pharmaceuticals, 6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride has potential applications in agrochemicals, particularly in the development of novel pesticides and herbicides. Its mechanism of action, often involving interference with enzymatic processes, makes it a candidate for crop protection solutions. As the agricultural sector seeks eco-friendly alternatives to traditional chemicals, this compound’s unique properties are being explored to address food security challenges.

Analytical characterization of CAS No. 1955539-84-0 relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and reproducibility in research. The compound’s spectral data is often shared in open-access journals, facilitating collaboration among scientists worldwide. This transparency is crucial in an era where data-sharing initiatives are prioritized to accelerate scientific progress.

In conclusion, 6-chloroimidazo[1,2-a]pyrimidine-2-carboxylic acid hydrochloride (CAS No. 1955539-84-0) represents a promising scaffold in both pharmaceutical and agrochemical research. Its multifaceted applications, combined with the growing emphasis on sustainable synthesis and AI-aided discovery, position it as a compound of enduring interest. As scientific inquiries continue to evolve, this molecule is likely to remain a focal point in discussions about innovative therapeutics and agricultural advancements.